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Compound of Interest

Compound Name: o-Aminoazotoluene

Cat. No.: B045844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Aminoazotoluene, also known as Solvent Yellow 3, is a fat-soluble azo dye historically used

for coloring oils, fats, and waxes.[1][2][3] In the context of biological research, it functions as a

lysochrome, a type of dye that stains lipids by dissolving in them. This property allows for the

visualization of neutral triglycerides within tissue sections. The staining mechanism is a

physical process based on the dye's higher solubility in lipids than in its solvent.[4] When a

tissue section is immersed in a saturated solution of o-Aminoazotoluene, the dye partitions

into the intracellular lipid droplets, rendering them visible under a microscope.

While effective for lipid visualization, it is crucial to note that o-Aminoazotoluene is reasonably

anticipated to be a human carcinogen.[1][2] Therefore, its use requires strict adherence to

safety protocols, and researchers may consider safer alternatives like Oil Red O or Sudan IV

for routine neutral lipid staining.[4][5]

Principle of Staining
Lysochrome staining, the principle behind the action of o-Aminoazotoluene, is based on the

differential solubility of the dye. The dye is more soluble in the lipids of the tissue than in the

solvent in which it is dissolved. This leads to the dye physically migrating from the staining
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solution into the intracellular lipid droplets, thereby coloring them. This method is particularly

suited for demonstrating neutral lipids such as triglycerides.
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Staining Solution

Tissue Section

Saturated o-Aminoazotoluene
in Solvent

Neutral Triglyceride Droplet

Dye partitions into lipid
(High Solubility)

Aqueous Cytoplasm

Dye remains in solution
(Low Solubility)
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Tissue Preparation

Staining Procedure

Final Steps

Collect Fresh Tissue

Snap-freeze in
Isopentane/Liquid N2

Cryostat Sectioning
(8-12 µm)

Mount on Slides

Fix in 10% Formalin

Rinse in dH2O

Stain with o-Aminoazotoluene
(10-20 min)

Differentiate in 70% Ethanol

Wash in dH2O

Counterstain with Hematoxylin
(Optional)

Mount with Aqueous Medium

Microscopic Examination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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